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Compound of Interest

Compound Name: Reparixin

Cat. No.: B1680519 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical compounds is a critical component of laboratory safety and

environmental responsibility. This document provides a detailed, step-by-step procedure for the

proper disposal of Reparixin, a non-competitive allosteric inhibitor of CXCR1/2, to ensure

minimal environmental impact and adherence to safety protocols.

Reparixin Chemical and Safety Data
Before proceeding with disposal, it is essential to be aware of the chemical and physical

properties of Reparixin, as well as its known hazards. This information is crucial for handling

the compound safely during the disposal process.
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Property Value Reference

Molecular Formula C14H21NO3S [1]

Molecular Weight 283.39 g/mol [1][2]

CAS Number 266359-83-5 [3][4]

Solubility
Insoluble in H2O; Soluble in

DMSO and Ethanol
[3]

Hazard Statements

H302 (Harmful if swallowed),

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

[1]

Precautionary Statements

P261 (Avoid breathing

dust/fume/gas/mist/vapors/spr

ay), P280 (Wear protective

gloves/protective clothing/eye

protection/face protection)

[1]

Note: One Safety Data Sheet (SDS) states that Reparixin is not a hazardous substance[5].

However, given the conflicting information and to ensure the highest level of safety, it is prudent

to handle and dispose of Reparixin as a hazardous chemical.

Step-by-Step Disposal Protocol for Reparixin
This protocol outlines the necessary steps for the safe disposal of Reparixin in a laboratory

setting. Adherence to these procedures is vital for personal safety and regulatory compliance.

Personal Protective Equipment (PPE)
Before handling Reparixin for disposal, ensure you are wearing the appropriate personal

protective equipment to prevent exposure.

Eye Protection: Safety goggles with side-shields are mandatory.[1]

Hand Protection: Wear protective gloves (e.g., nitrile).[1]
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Body Protection: An impervious lab coat or clothing is required.[1]

Respiratory Protection: If there is a risk of generating dust or aerosols, use a suitable

respirator.[1]

Waste Segregation and Collection
Proper segregation of chemical waste is fundamental to safe disposal.

Solid Waste:

Collect un-used or expired solid Reparixin and any materials contaminated with the solid

compound (e.g., weighing paper, contaminated gloves) in a designated, clearly labeled

hazardous waste container.

The container should be sealable and made of a material compatible with the chemical.

Liquid Waste:

For solutions of Reparixin (e.g., dissolved in DMSO or ethanol), collect the waste in a

designated hazardous liquid waste container.

Do not mix with incompatible waste streams. Strong acids/alkalis and strong

oxidizing/reducing agents are incompatible with Reparixin.[1]

Sharps Waste:

Any sharps (e.g., needles, pipette tips) contaminated with Reparixin should be disposed

of in a designated sharps container labeled "HAZARDOUS DRUG WASTE ONLY".[6]

Labeling and Storage
Accurate labeling and safe storage of waste are crucial for identification and proper handling by

waste management personnel.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the

specific contents, including "Reparixin."

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-15251A/Rac-Reparixin-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-15251A/Rac-Reparixin-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b1680519?utm_src=pdf-body
https://www.benchchem.com/product/b1680519?utm_src=pdf-body
https://www.benchchem.com/product/b1680519?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-15251A/Rac-Reparixin-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b1680519?utm_src=pdf-body
https://www.osha.gov/etools/hospitals/pharmacy/disposal-of-hazardous-drugs
https://www.benchchem.com/product/b1680519?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage: Store the sealed waste containers in a designated, secure area away from general

laboratory traffic. This area should be well-ventilated.

Final Disposal
The final disposal of Reparixin waste must be conducted in accordance with all applicable

federal, state, and local regulations.[1][4][7]

Professional Waste Management: Engage a licensed hazardous waste disposal company for

the collection and disposal of the Reparixin waste.[6]

Incineration: Most pharmaceutical waste is treated via incineration at a permitted facility to

ensure complete destruction.[7][8]

Do Not:

Do not dispose of Reparixin down the drain.[4][9] This can contaminate water systems.

Do not dispose of Reparixin in regular household or laboratory trash.[4]

Visualizing the Reparixin Disposal Workflow
To provide a clear, at-a-glance understanding of the disposal process, the following diagram

illustrates the logical flow from handling to final disposal.
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Caption: Logical workflow for the proper disposal of Reparixin.

This comprehensive guide provides the necessary information for the safe handling and

disposal of Reparixin. By following these procedures, laboratory professionals can ensure a

safe working environment and maintain compliance with environmental regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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